
A Comprehensive Technical Guide to 2,4-
Dimethylpyridine (2,4-Lutidine)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethylpyridine

Cat. No.: B042361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-Dimethylpyridine, also known as

2,4-Lutidine. It covers its chemical identity, physical and chemical properties, and key

applications in organic synthesis, including detailed experimental protocols. This document

aims to serve as a valuable resource for professionals in research and development.

Synonyms and Alternative Names
2,4-Dimethylpyridine is known by several alternative names in scientific literature and

chemical databases. The most common of these is 2,4-Lutidine. Other synonyms include:

Pyridine, 2,4-dimethyl-[1]

α,γ-Dimethylpyridine[1]

2,4-Lutidene[1]

Its unique identifiers are:

CAS Number: 108-47-4[1]

PubChem CID: 7936

UNII: 83903UJ0WW
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Quantitative Data
The physical and chemical properties of 2,4-Dimethylpyridine are summarized in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties

Property Value Source

Molecular Formula C₇H₉N [1]

Molecular Weight 107.15 g/mol [1]

Appearance
Clear, colorless to pale yellow

liquid
[2]

Odor Pungent, noxious

Density 0.927 g/mL at 25 °C [3]

Melting Point -60 °C [3]

Boiling Point 159 °C [3]

Refractive Index n20/D 1.499 [3]

Water Solubility 81.8 g/L [4]

logP 1.82 [4]

pKa (Strongest Basic) 6.58 [4]

Table 2: Chemical Identifiers
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Identifier Value Source

CAS Number 108-47-4 [1]

PubChem CID 7936

InChI
InChI=1S/C7H9N/c1-6-3-4-8-

7(2)5-6/h3-5H,1-2H3
[1]

InChIKey
JYYNAJVZFGKDEQ-

UHFFFAOYSA-N
[1]

SMILES Cc1ccnc(C)c1 [3]

Experimental Protocols
2,4-Dimethylpyridine is a versatile reagent and building block in organic synthesis. Below are

detailed methodologies for some of its key applications.

Synthesis of 2,4-Dimethylpyridine
While 2,4-Dimethylpyridine is often commercially sourced through extraction from coal tar,

laboratory syntheses are also established. One such method involves the reaction of 3-

pentene-2-one oxime with 1-hexyne.

Protocol: Synthesis of 5-Butyl-2,4-dimethylpyridine and 6-Butyl-2,4-dimethylpyridine

Combine 60.0 mg of 3-pentene-2-one oxime and 0.29 mL of 1-hexyne in a suitable reaction

vessel.

Subject the mixture to the standard procedure for pyridine synthesis from ketoximes and

terminal alkynes.

Purify the resulting residue using column chromatography with a solvent system of

hexanes:tert-butyl methyl ether:triethylamine (10:1:0.01).

5-Butyl-2,4-dimethylpyridine is obtained as a brown oil (43% yield).

6-Butyl-2,4-dimethylpyridine is also obtained as a brown oil (9% yield).
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Use as a Catalyst in Aziridination Reactions
2,4-Dimethylpyridine can be used as a ligand in copper-catalyzed aziridination reactions.

Protocol: Synthesis of a [RMeNN]Cu(2,4-lutidine) Catalyst

Prepare a solution of {CuBr(2,4-lutidine)₂}₂ by adding anhydrous copper(I) bromide to excess

2,4-lutidine with heating.

In a separate vessel, dissolve Tl[RMeNN] (where R = Me or iPr) in toluene.

Add the Tl[RMeNN] solution to 0.5 equivalents of the {CuBr(2,4-lutidine)₂}₂ solution in

toluene.

The immediate precipitation of TlBr will be observed.

Isolate the [RMeNN]Cu(2,4-lutidine) catalyst as yellow crystals from pentane in high yields

(85-87%).

Purification of 2,4-Dimethylpyridine
For applications requiring high purity, the following protocol can be used:

Dry the commercial 2,4-Dimethylpyridine with Linde type 5A molecular sieves, BaO, or

sodium, followed by fractional distillation.

Heat 200g of the distillate with 500 mL of benzene and 150 mL of concentrated HCl in a

Dean and Stark apparatus on a water bath until water no longer separates.

After cooling, decant the supernatant benzene.

Dissolve the remaining 2,4-lutidine hydrochloride in 350 mL of water.

Remove any residual benzene by steam distillation.

Add an aqueous solution of 80g of NaOH to the mixture.

Steam distill the free lutidine to obtain the purified product.
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Visualizations
Experimental Workflow: Synthesis and Purification of
2,4-Dimethylpyridine
The following diagram illustrates a general workflow for the synthesis and purification of a

substituted 2,4-dimethylpyridine derivative, based on common laboratory procedures.
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Caption: A generalized workflow for the synthesis and purification of a 2,4-dimethylpyridine
derivative.

Logical Relationship: Applications of 2,4-
Dimethylpyridine
This diagram outlines the key application areas of 2,4-Dimethylpyridine as a versatile

chemical intermediate.
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Caption: Major industrial and research applications of 2,4-Dimethylpyridine.

Representative Signaling Pathway: NF-κB
While direct and detailed evidence for the role of 2,4-Dimethylpyridine in specific signaling

pathways is limited in publicly available literature, pyridine and its derivatives are known to

modulate various biological pathways.[1] The NF-κB pathway, crucial in inflammation and cell

survival, is a known target for some pyridine-containing compounds. The following is a

simplified, representative diagram of the canonical NF-κB signaling pathway.
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Caption: Simplified diagram of the canonical NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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